Cas no 55909-76-7 (N-(2,3-Dimethylphenyl)-3-oxobutanamide)

• Product Name: N-(2,3-Dimethylphenyl)-3-oxobutanamide
• CAS No: 55909-76-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 375100
• PubChem ID: 296091
• Update Time: 2025-04-19

N-(2,3-Dimethylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(dimethylphenyl)-3-oxo- (9CI)
• N-(dimethylphenyl)-3-oxobutyramide
• AI3-08704
• Butanamide, N-(dimethylphenyl)-3-oxo-
• N-(2,3-dimethylphenyl)-3-oxobutanamide
• LS-07443
• SCHEMBL7078969
• EINECS 259-890-6
• NSC165880
• MFCD00026247
• 2',3'-ACETOACETOXYLIDIDE
• EN300-07007
• 80357-48-8
• N-(2,3-dimethylphenyl)-3-oxo-butanamide
• 55909-76-7
• DTXSID60204507
• NS00033422
• CS-0220591
• NSC-165880
• Z56940945
• JLBRPUWVDHSZKB-UHFFFAOYSA-N
• AKOS000199927
• ALBB-023587
• DTXCID20126998
• Butanamide, N-(2,3-dimethylphenyl)-3-oxo-
• G32179
• STL089906
• N-(2,3-Dimethylphenyl)-3-oxobutanamide

• Inchi： 1S/C12H15NO2/c1-8-5-4-6-11(10(8)3)13-12(15)7-9(2)14/h4-6H,7H2,1-3H3,(H,13,15)
• InChI Key： JLBRPUWVDHSZKB-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17